6-[[4-(4-chlorophenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione

• IUPAC Name: 6-[[4-(4-chlorophenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C21H15ClF3N5O2S/c22-14-4-6-16(7-5-14)30-17(9-15-10-18(31)27-19(32)26-15)28-29-20(30)33-11-12-2-1-3-13(8-12)21(23,24)25/h1-8,10H,9,11H2,(H2,26,27,31,32)
• InChI Key: LABPMYDTYCIERN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(F)(F)F)CSC2=NN=C(N2C3=CC=C(C=C3)Cl)CC4=CC(=O)NC(=O)N4
• Molecular Formula: C21H15ClF3N5O2S
• Molecular Weight: 493.9 g/mol

Description

6-[[4-(4-chlorophenyl)-5-[[3-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazol-3-yl]methyl]-1H-pyrimidine-2,4-dione is a useful research compound. Its molecular formula is C21H15ClF3N5O2S and its molecular weight is 493.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Researchers have explored various synthetic pathways and reactivities of related compounds, shedding light on the potential utility of the compound . For instance, studies on the ring cleavage reaction of related 1,3-oxazine-2,4(3H)-dione derivatives with amines have led to the discovery of several reaction products, including pyrimidines and acetoacetamides, which may have implications for the synthesis of related compounds (Kinoshita, Takeuchi, Kondoh, & Furukawa, 1989). Additionally, efficient synthesis strategies for 1,2,4-dithiazolidine-3,5-diones from bis(chlorocarbonyl)disulfane plus bis(trimethylsilyl)amines have been developed, which are relevant for the synthesis of peptide and glycopeptide building blocks (Barany, Hammer, Merrifield, & Bárány, 2005).

Heterocyclic Chemistry

The compound is closely related to the field of heterocyclic chemistry, where researchers have synthesized novel pyrimidine derivatives, including pyrano[2,3-d]pyrimidines and triazolo[1,5-c]pyrimidines, demonstrating the compound's relevance in the development of new heterocyclic systems with potential biological activity (El-Agrody, Abd El-Latif, El-Hady, Fakery, & Bedair, 2001).

Supramolecular Chemistry

In the realm of supramolecular chemistry, derivatives of pyrimidine have been used to construct novel crown-containing hydrogen-bonded supramolecular assemblies, showcasing the structural versatility and potential applications of compounds containing the pyrimidine moiety in designing new materials (Fonari, Simonov, Chumakov, Bocelli, Ganin, & Yavolovskii, 2004).

Novel Reagents and Methodologies

Innovative reagents and methodologies for oxidation reactions have been developed, utilizing triazole diones similar to the compound of interest. These developments offer new avenues for chemical transformations under mild conditions, highlighting the compound's relevance in synthetic chemistry (Zolfigol, Azarifar, Mallakpour, Mohammadpoor‐Baltork, Forghaniha, Maleki, & Abdollahi-Alibeik, 2006).